Cas no 1779725-15-3 (methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate)

• Product Name: methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate
• CAS No: 1779725-15-3
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• CID: 6196835
• PubChem ID: 84146118
• Update Time: 2025-11-01

methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate
• 1779725-15-3
• EN300-1794167

• Inchi： 1S/C14H21NO2/c1-9-6-7-10(2)11(8-9)14(3,4)12(15)13(16)17-5/h6-8,12H,15H2,1-5H3
• InChI Key： QAFKTDFJTFJPLF-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)(C)C1C=C(C)C=CC=1C)N)=O

Computed Properties

• Exact Mass: 235.157228913g/mol
• Monoisotopic Mass: 235.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 52.3Ų

Additional information on methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate

Introduction to Methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate (CAS No. 1779725-15-3)

Methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate, a compound with the chemical formula C₁₂H₁₉NO₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound is characterized by its complex structure, which includes an amino group, a phenyl ring substituted with two methyl groups, and a butanoate ester moiety. The unique arrangement of these functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The CAS number 1779725-15-3 provides a unique identifier for this compound, ensuring precise classification and reference in scientific literature and databases. This numbering system is crucial for researchers to accurately retrieve and cite information related to the compound's properties, synthesis methods, and potential applications.

In recent years, there has been growing interest in the development of novel compounds that exhibit inhibitory effects on specific biological targets. The methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate structure has drawn attention due to its potential as a scaffold for drug discovery. Its molecular framework allows for modifications that can enhance binding affinity to enzymes or receptors involved in therapeutic pathways.

One of the most compelling aspects of this compound is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to develop derivatives that exhibit improved pharmacokinetic properties or enhanced biological activity. For instance, modifications to the phenyl ring or the amino group have led to compounds with promising anti-inflammatory and analgesic effects.

The 2,5-dimethylphenyl substituent is particularly noteworthy, as it imparts steric and electronic properties that can influence the compound's interactions with biological targets. This feature has been exploited in the design of molecules targeting neurological disorders, where precise molecular recognition is essential for efficacy.

Recent studies have highlighted the potential of this compound in the development of treatments for metabolic diseases. The amino group and ester moiety provide versatile sites for chemical modification, enabling the creation of prodrugs or conjugates that can improve delivery or target specificity. These advancements underscore the importance of understanding the structural determinants of biological activity.

The molecular modeling of methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate has revealed insights into its binding mode with potential targets. Computational studies have shown that this compound can interact with proteins through multiple hydrogen bonding networks and hydrophobic interactions. Such detailed understanding is crucial for rational drug design and optimization.

In addition to its pharmaceutical applications, this compound has shown promise in material science. Its ability to form stable complexes with other molecules makes it a candidate for use in catalysis or as a building block for polymers with specialized properties. The versatility of its structure allows for diverse applications beyond traditional medicinal chemistry.

The synthesis of methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include Friedel-Crafts alkylation to introduce the dimethylphenyl group, followed by reduction and esterification to achieve the desired product. These synthetic strategies are representative of the advanced techniques used in industrial-scale production.

The pharmacological evaluation of derivatives derived from this compound has yielded encouraging results in preclinical studies. These studies have demonstrated that certain modifications can lead to compounds with reduced toxicity while maintaining high efficacy. Such findings are critical for advancing candidates into clinical trials and ultimately into therapeutic use.

As research continues to uncover new applications for methyl 2-amino-3-(2,5-dimethylphenyl)-3-methylbutanoate and its derivatives, it is clear that this molecule will remain a cornerstone in both academic and industrial research. Its unique structural features offer a rich foundation for innovation, driving progress in drug discovery and materials science.